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A Technical Guide to the Archaeological Sites of Ahaggar National Park, Algeria

This document provides a technical overview of the significant archaeological sites within

Ahaggar National Park, Algeria, intended for researchers and scientists. It focuses on the

Neolithic rock art, protohistoric funerary monuments, and associated material culture,

presenting available data, outlining analytical methodologies, and visualizing key

archaeological workflows.

Rock Art Chronology and Analysis
Ahaggar National Park and the surrounding central Saharan massifs contain one of the world's

most extensive collections of prehistoric rock art.[1] These engravings and paintings provide a

critical record of the region's profound climatic and cultural shifts over millennia. The

chronological framework is primarily based on stylistic sequencing, analysis of depicted fauna,

and indirect dating methods.[2]

Chrono-Stylistic Classification
The rock art of the Ahaggar is generally categorized into several major periods, reflecting

significant environmental and societal transformations.
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Period Approximate Date Range
Key Characteristics &
Depicted Fauna

Large Wild Fauna / Bubaline c. 12,000 - 6,000 BP

Large-scale, naturalistic

engravings of now-extinct

megafauna such as the

Bubalus antiquus, elephant,

rhinoceros, and hippopotamus.

Human figures are rare.

Round Head c. 9,500 - 7,000 BP

Distinctive painted human

figures with round, featureless

heads, often depicted in

ritualistic or dance-like scenes.

Marks a shift towards more

prominent human

representation.

Pastoral / Bovidian c. 7,200 - 3,000 BP

The most prolific period,

dominated by depictions of

domesticated cattle, sheep,

and goats. Scenes portray

daily life, herding, and social

activities, indicating a

pastoralist economy.

Horse Period / Caballine c. 3,200 - 1,000 BP

Introduction of the horse, often

shown with chariots or ridden

by figures carrying metal

weapons (spears, shields).

Reflects increased mobility and

social complexity.

Camel Period / Cameline c. 2,000 BP - Present

Dominated by engravings and

paintings of the dromedary

camel, signifying the

establishment of trans-

Saharan trade routes and

adaptation to arid conditions.
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Experimental Protocols for Dating and Analysis
Directly dating Saharan rock art is notoriously difficult due to the scarcity of organic binders in

paints and the nature of engraved surfaces.[3] Researchers rely on a combination of indirect

dating of associated materials and advanced analytical techniques to characterize the art.

OSL dating is used to determine the burial age of sediments that may cover or underlie rock art

panels, providing minimum or maximum age estimates for the art.[4]

Sample Collection: Under complete darkness or safe red-light conditions, sediment samples

(100-300g) are collected from stratigraphic layers associated with the rock art. Samples are

extracted by hammering opaque tubes into the section to prevent light exposure.[4]

Laboratory Preparation (under subdued red light):

The outer, light-exposed portion of the sample is removed.

The sample is treated with Hydrochloric acid (HCl) to remove carbonates and Hydrogen

Peroxide (H₂O₂) to remove organics.[5]

Wet sieving is performed to isolate the desired grain size fraction (e.g., 150-250 µm).[5]

Density separation using heavy liquids (e.g., sodium polytungstate) isolates quartz and

feldspar grains.

The quartz fraction is etched with Hydrofluoric acid (HF) for 40-80 minutes to remove the

outer layer affected by alpha radiation and any remaining feldspars.[5]

Equivalent Dose (Dₑ) Measurement:

Purified quartz grains are mounted on single-aliquot discs.

Measurements are performed using an automated OSL reader (e.g., Risø TL/OSL reader)

equipped with blue LEDs for stimulation.[5]

The Single-Aliquot Regenerative-dose (SAR) protocol is applied to determine the

equivalent dose (Dₑ), which is the total radiation dose absorbed by the grains since their

burial.
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Dose Rate (Dᵣ) Measurement:

The concentrations of radioactive elements (Uranium, Thorium, Potassium) in the

surrounding sediment are measured using high-resolution gamma spectrometry or

Inductively Coupled Plasma Mass Spectrometry (ICP-MS).[1]

The cosmic ray dose rate is calculated based on the site's altitude, latitude, and burial

depth.

The total dose rate (Dᵣ) is the sum of the contributions from sediment radioactivity and

cosmic rays.

Age Calculation: The age is calculated using the formula: Age = Equivalent Dose (Dₑ) / Dose

Rate (Dᵣ).

Non-destructive and micro-analytical techniques are used to determine the elemental and

mineralogical composition of rock art pigments, providing insights into material sourcing and

production technology.[6][7]

In-situ Analysis (Non-destructive):

A portable X-ray fluorescence (pXRF) spectrometer is used to obtain the elemental

composition of the pigments directly on the rock surface. This helps identify key elements

like iron (Fe) in red ochres and manganese (Mn) in black pigments.

Microsample Analysis (Minimally destructive):

A minute sample of the pigment is collected and embedded in a resin block.

The sample is polished to create a cross-section, revealing the pigment and substrate

layers.

Scanning Electron Microscopy with Energy Dispersive X-ray Spectroscopy (SEM-EDS):

The cross-section is examined with a SEM to study the morphology and size of pigment

particles.
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EDS analysis is performed on individual particles to obtain a precise elemental

composition, identifying the makeup of pigments, extenders (e.g., clays, calcite), and

binders.[7]

Micro-Raman Spectroscopy:

A laser is focused on the pigment sample to identify its molecular structure.

This technique is highly effective for identifying the specific mineralogy, for instance,

distinguishing between different iron oxides like hematite (Fe₂O₃) and goethite (FeOOH),

or identifying manganese oxides like romanechite.[7]

Funerary Archaeology
The Ahaggar landscape is dotted with thousands of pre-Islamic funerary monuments, which are

primary sources of information for the social structures, beliefs, and chronologies of

protohistoric populations.

Typology of Funerary Monuments
The classification of Saharan funerary monuments is complex, with typologies based on

architecture, construction technique, and geographic distribution. The work of G. Camps (1961)

and F. Paris (1995) provides a foundational framework.[8]
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Monument Type
Architectural
Characteristics

Associated Period/Culture

Simple Tumulus

A simple cairn or mound of

stones covering a central

burial. The most common type.

Widespread; Neolithic to

Protohistoric.

Tumulus with Crater
A tumulus with a depression in

the center, resembling a crater.
Protohistoric.

Platform Monument

A low, circular, or sub-

rectangular stone platform,

often with a curb of larger

stones.

Protohistoric.

Keyhole Monument ('Idebnan')

A circular or platform tumulus

with a long, narrow antenna-

like causeway extending from

one side.

Late Pastoral / Protohistoric.

V-Shaped/Crescent Monument

A tumulus with two arms

extending outwards to form a

V or crescent shape, often

oriented towards the east.

Protohistoric.

Chapel Tumulus

A monument incorporating an

internal sanctuary or "chapel"

separate from the burial

chamber, allowing for ritual

access to the deceased.[9]

Getulian; c. 5th century BCE -

5th century AD.[9]

A notable example is the monumental Tomb of Tin Hinan at Abalessa. This multi-chambered

stone structure is dated to the 4th-5th century AD based on radiocarbon dating of the wooden

litter and the presence of a Roman coin of Constantine I.[10][11] The tomb contained the

skeleton of a high-status female accompanied by gold and silver jewelry, pearls, and other

luxury goods, indicating long-distance trade connections with the Roman world.[11]

Settlement and Material Culture
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Neolithic settlement sites in the Ahaggar, such as Amekni and Louni, provide crucial data on

subsistence strategies and material culture during the region's humid phase.[12]

Radiocarbon Chronology of Neolithic Sites
Radiocarbon dating of organic remains from settlement layers establishes the timeline of

human occupation. While a comprehensive, tabulated list of dates for the park is not available

in recent literature, key sites have been dated.

Site
Approximate Date
Range
(Conventional)

Dated Material
Cultural
Association

Amekni c. 8,500 - 5,000 BP Charcoal, Pottery
Early to Middle

Neolithic

Louni
c. 9,150 - 8,350 BP

(7200-6400 BC)
Ancient Hearths Early Neolithic

Adrar Tiouyen
c. 4,080 - 2,950 BP

(2130-1000 BC)
Unknown Late Neolithic

Note: These dates are derived from various publications and represent approximate ranges.

Access to primary excavation reports with specific lab codes and calibration data is required for

detailed chronological modeling.

Experimental Protocols for Material Analysis
The study of faunal remains from archaeological sites reveals information about diet,

subsistence strategies (hunting vs. herding), and paleoenvironment.[13]

Recovery and Cleaning: Animal bones are systematically collected during excavation, often

by sieving sediment. They are then gently cleaned with soft brushes and water to remove

adhering matrix.

Identification: Each bone fragment is identified to the most precise taxonomic level possible

(species, genus, or size class) using a comparative reference collection of modern animal

skeletons.
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Quantification:

NISP (Number of Identified Specimens): A count of all identified bone fragments per taxon.

MNE (Minimum Number of Elements): An assessment of the minimum number of skeletal

elements (e.g., femurs, mandibles) required to account for the NISP.

MNI (Minimum Number of Individuals): The minimum number of individual animals

required to account for all the skeletal elements of a particular taxon.

Taphonomic Analysis: Bones are examined under magnification for modifications such as:

Butchery marks: Cut marks, chop marks, and percussion fractures indicating carcass

processing.

Carnivore/Rodent gnawing: Tooth marks indicating post-depositional disturbance.

Burning: Changes in color and texture indicating exposure to fire.

Age and Sex Determination: For key domesticates like sheep/goat, dental eruption and wear

patterns, as well as epiphyseal fusion of long bones, are used to construct mortality profiles,

which can distinguish between strategies focused on meat, milk, or wool production.[13]

Visualized Workflows and Relationships
The following diagrams, generated using DOT language, illustrate key workflows in the

archaeological investigation of sites in Ahaggar National Park.
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Phase 1: Discovery & Survey

Phase 2: Data Acquisition

Phase 3: Laboratory Analysis

Phase 4: Interpretation & Publication

Site Discovery
(Remote Sensing / Field Survey)

Systematic Survey
(GIS Mapping, Surface Collection)

Excavation
(Stratigraphic Recording)

Rock Art Recording
(3D Modeling, D-Stretch)

Artifact Analysis
(Lithics, Pottery, Zooarch.)

Interpretation
(Socio-economic & Environmental)

Chronometric Dating
(14C, OSL)

Publication & Archiving

Click to download full resolution via product page

Caption: General workflow for archaeological investigation in Ahaggar.
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1. Sample Collection
(e.g., Charcoal, Sediment)

2. Lab Preparation
(Chemical & Physical Purification)

3. Measurement
(AMS for 14C / OSL Reader)

4. Data Calculation
(Calibration / Dose Rate)

5. Final Age
(Cal BP / ka)

Click to download full resolution via product page

Caption: Chronometric dating workflow (Radiocarbon and OSL).

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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